Cas no 31550-05-7 (PDCP)

• Product Name: PDCP
• CAS No: 31550-05-7
• MF: Cl₁₈N₄P₆
• MW: 880.023345947266
• CID: 299691
• Update Time: 2026-05-14

PDCP Chemical and Physical Properties

Names and Identifiers

• PDCP
• inorganic rubber
• Phosphate(1-), hexachloro-, hydrogen, compd. with ammonium chloride ((NH4)Cl) polymer with pentachlorophosphorane
• POLY(PHOSPHONITRILIC CHLORIDE)
• POLY(DICHLOROPHOSPHAZENE)
• 1,1,1,3,3,5,5,7,7-Nonachloro-7-[(trichlorophosphoranylidene)amino]-3λ5,5λ5,7λ5-tetraphosphaza-2,4,6-trien-1-ium hexachlorophosphate(1-)
• Poly(phosphonitrilic chloride)phosphonitrilecatalyst

• Inchi： InChI=1S/C9H15N3O10P2/c10-7-1-2-12(9(13)11-7)8-3-5(22-24(17,18)19)6(21-8)4-20-23(14,15)16/h1-2,5-6,8H,3-4H2,(H2,10,11,13)(H2,14,15,16)(H2,17,18,19)/t5-,6+,8+/m0/s1
• InChI Key： PIILJQRMNSOCFD-SHYZEUOFSA-N
• SMILES： OP(OC[C@H]1O[C@@H](N2C=CC(N)=NC2=O)C[C@@H]1OP(=O)(O)O)(O)=O

Experimental Properties

• Density: 1.823 g/mL at 25 °C(lit.)
• Melting Point: 60-80°C
• Flash Point: 109 °F
• Refractive Index: n20/D 1.578(lit.)
• PSA: 115.86000
• LogP: 18.31260

PDCP Security Information

• Hazardous Material transportation number：UN 2920 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-34
• Safety Instruction： 26-36/37/39-45
• RTECS：TR1577120
• Hazardous Material Identification：
• TSCA：No
• Risk Phrases：10-34